Cas no 2171259-35-9 ((2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid)

• Product Name: (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid
• CAS No: 2171259-35-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6564541
• PubChem ID: 165721942
• Update Time: 2025-10-16

(2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid
• EN300-1297686
• 2171259-35-9

• Inchi： 1S/C9H17NO2/c1-9(5-6-9)4-2-3-7(10)8(11)12/h7H,2-6,10H2,1H3,(H,11,12)/t7-/m0/s1
• InChI Key： OUAPNLLHPQKQER-ZETCQYMHSA-N
• SMILES： OC([C@H](CCCC1(C)CC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid

Recent Advances in the Study of (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid (CAS: 2171259-35-9)

The compound (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid (CAS: 2171259-35-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative is being explored for its potential applications in drug discovery, particularly in the modulation of biological pathways and enzyme inhibition. Its unique structural features, including the methylcyclopropyl moiety, make it a promising candidate for the development of novel therapeutics targeting metabolic disorders and neurodegenerative diseases.

Recent studies have focused on the synthesis and characterization of (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid, with an emphasis on optimizing its yield and purity. Advanced techniques such as asymmetric synthesis and chiral chromatography have been employed to achieve high enantiomeric purity, which is critical for its biological activity. Researchers have also investigated its stability under various physiological conditions, providing insights into its pharmacokinetic properties.

In vitro and in vivo studies have demonstrated the compound's ability to interact with specific enzymes involved in amino acid metabolism. For instance, it has shown inhibitory effects on key enzymes like branched-chain amino acid transaminases, which are implicated in metabolic diseases such as diabetes and obesity. These findings suggest that (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid could serve as a lead compound for the development of new enzyme inhibitors.

Furthermore, recent research has explored the potential of this compound in neuroprotection. Preliminary data indicate that it may modulate glutamate receptors, which play a crucial role in neurodegenerative disorders like Alzheimer's and Parkinson's diseases. These findings are supported by molecular docking studies that highlight its binding affinity for specific receptor sites.

Despite these promising results, challenges remain in the clinical translation of (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique pharmacological profile and its potential for therapeutic applications make it a compelling subject for ongoing research.

In conclusion, (2S)-2-amino-5-(1-methylcyclopropyl)pentanoic acid (CAS: 2171259-35-9) represents a promising avenue for drug discovery, with applications spanning metabolic and neurodegenerative diseases. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential for advancing its development into clinically viable treatments.